![molecular formula C27H20N4OS2 B301482 N-{2-[(1H-benzimidazol-2-ylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-(1-naphthyl)acetamide](/img/structure/B301482.png)
N-{2-[(1H-benzimidazol-2-ylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-(1-naphthyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2-[(1H-benzimidazol-2-ylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-(1-naphthyl)acetamide, also known as BNIPQ, is a chemical compound with potential applications in scientific research. It is a small molecule inhibitor of the interaction between the proteins Bcl-2 and Bcl-xL, which are involved in regulating cell death.
Mechanism of Action
N-{2-[(1H-benzimidazol-2-ylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-(1-naphthyl)acetamide inhibits the interaction between the proteins Bcl-2 and Bcl-xL by binding to a specific site on Bcl-xL. This disrupts the function of the Bcl-2/Bcl-xL complex, leading to apoptosis (programmed cell death) of cancer cells. This compound has been shown to induce apoptosis in cancer cells both in vitro and in vivo (Zhang et al., 2017).
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway (Zhang et al., 2017). It has also been shown to inhibit the growth and invasion of cancer cells by suppressing the expression of matrix metalloproteinases (Zhao et al., 2018). In addition, this compound has been shown to inhibit angiogenesis (the formation of new blood vessels) in xenograft models (Zhang et al., 2017).
Advantages and Limitations for Lab Experiments
One advantage of using N-{2-[(1H-benzimidazol-2-ylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-(1-naphthyl)acetamide in lab experiments is its specificity for the Bcl-2/Bcl-xL interaction. This allows for the selective inhibition of this pathway without affecting other cellular processes. Another advantage is its ability to sensitize cancer cells to chemotherapy and radiation therapy, which could potentially improve the efficacy of these treatments. One limitation of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to use in certain assays.
Future Directions
There are several potential future directions for the use of N-{2-[(1H-benzimidazol-2-ylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-(1-naphthyl)acetamide in scientific research. One direction is the development of more potent and selective inhibitors of the Bcl-2/Bcl-xL interaction. Another direction is the investigation of the use of this compound in combination with other cancer treatments, such as immunotherapy. Additionally, the potential use of this compound in the treatment of other diseases, such as neurodegenerative disorders, could also be explored.
In conclusion, this compound is a small molecule inhibitor of the Bcl-2/Bcl-xL interaction with potential applications in scientific research. Its ability to sensitize cancer cells to chemotherapy and radiation therapy makes it a promising candidate for further investigation in the field of cancer biology. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
The synthesis of N-{2-[(1H-benzimidazol-2-ylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-(1-naphthyl)acetamide involves several steps, starting with the reaction of 2-(1-naphthyl)acetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-mercaptobenzothiazole and benzimidazole to form the final product, this compound. The synthesis of this compound has been described in detail in a patent application (US20170000316A1).
Scientific Research Applications
N-{2-[(1H-benzimidazol-2-ylmethyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-(1-naphthyl)acetamide has potential applications in scientific research, particularly in the field of cancer biology. The Bcl-2 and Bcl-xL proteins are overexpressed in many cancers and are associated with resistance to chemotherapy and radiation therapy. Inhibitors of this interaction have the potential to sensitize cancer cells to these treatments. This compound has been shown to sensitize cancer cells to chemotherapy and radiation therapy in vitro and in vivo (Zhao et al., 2018). It has also been shown to inhibit the growth of cancer cells in xenograft models (Zhang et al., 2017).
properties
Molecular Formula |
C27H20N4OS2 |
---|---|
Molecular Weight |
480.6 g/mol |
IUPAC Name |
N-[2-(1H-benzimidazol-2-ylmethylsulfanyl)-1,3-benzothiazol-6-yl]-2-naphthalen-1-ylacetamide |
InChI |
InChI=1S/C27H20N4OS2/c32-26(14-18-8-5-7-17-6-1-2-9-20(17)18)28-19-12-13-23-24(15-19)34-27(31-23)33-16-25-29-21-10-3-4-11-22(21)30-25/h1-13,15H,14,16H2,(H,28,32)(H,29,30) |
InChI Key |
POMNIRKJYXTROL-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C=CC=C2CC(=O)NC3=CC4=C(C=C3)N=C(S4)SCC5=NC6=CC=CC=C6N5 |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CC(=O)NC3=CC4=C(C=C3)N=C(S4)SCC5=NC6=CC=CC=C6N5 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.